Cas no 1807112-67-9 (2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid
• CAS No: 1807112-67-9
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897333
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid

• Inchi： 1S/C9H8F2N2O5/c1-18-5-3-6(13(16)17)12-8(9(10)11)4(5)2-7(14)15/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： RSHZHECUZLQUNL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C([N+](=O)[O-])N=1)OC)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid (CAS No. 1807112-67-9)

2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid (CAS No. 1807112-67-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid includes a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an acetic acid moiety. These functional groups contribute to the compound's distinct chemical properties and biological activities. The difluoromethyl group, for instance, is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive feature for drug design.

Recent studies have explored the pharmacological properties of 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. This finding suggests that 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The synthesis of 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid has been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one efficient method involving the reaction of 4-methoxypyridine with difluoroacetyl chloride followed by nitration and subsequent esterification. This synthetic strategy not only simplifies the production process but also enhances the scalability for industrial applications.

The physicochemical properties of 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid, such as solubility, stability, and logP values, have been extensively characterized. These properties are crucial for understanding the compound's behavior in biological systems and optimizing its formulation for therapeutic use. For instance, the high logP value indicates good lipophilicity, which can enhance cellular uptake and distribution within tissues.

To further evaluate the safety and efficacy of 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid, preclinical studies have been conducted using animal models. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound. Results from these studies suggest that 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

In conclusion, 2-(Difluoromethyl)-4-methoxy-6-nitropyridine-3-acetic acid (CAS No. 1807112-67-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its use in drug development. As more data becomes available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.